Cas no 941968-56-5 (N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• CAS No: 941968-56-5
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6603518
• PubChem ID: 16948331
• Update Time: 2025-10-21

N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• N-(4-methoxyphenethyl)-2-(3-(p-tolyl)ureido)thiazole-4-carboxamide
• 941968-56-5
• F2432-0217
• AKOS024647892
• N-[2-(4-methoxyphenyl)ethyl]-2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazole-4-carboxamide

• Inchi： 1S/C21H22N4O3S/c1-14-3-7-16(8-4-14)23-20(27)25-21-24-18(13-29-21)19(26)22-12-11-15-5-9-17(28-2)10-6-15/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： PRCAYNWPRNAUCO-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2=CC=C(OC)C=C2)=O)N=C1NC(=O)NC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

Comprehensive Overview of N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 941968-56-5)

N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 941968-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms for ease of communication, belongs to the thiazole carboxamide family, a class known for its diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting specific enzymatic pathways.

The molecular structure of N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide features a thiazole ring core, which is functionalized with a carbamoylamino group and a methoxyphenyl ethyl side chain. These moieties contribute to its potential as a modulator of protein-protein interactions, a hot topic in modern drug development. The presence of the 4-methylphenyl group further enhances its binding affinity to certain biological targets, making it a candidate for further investigation in therapeutic applications.

In recent years, the scientific community has shown growing interest in thiazole derivatives, driven by their versatility in medicinal chemistry. Searches for terms like "thiazole carboxamide uses" and "CAS 941968-56-5 applications" have surged, reflecting the demand for innovative compounds in treating complex diseases. This compound’s potential to address unmet medical needs aligns with trends in personalized medicine and targeted therapies, which dominate current healthcare discussions.

From a synthetic chemistry perspective, N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide is synthesized through multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. Its purity and stability are critical for research applications, prompting advancements in analytical techniques such as HPLC and mass spectrometry. These methods ensure accurate characterization, a recurring theme in queries like "how to analyze thiazole derivatives."

The compound’s potential extends beyond pharmaceuticals. For instance, its structural motifs are being studied in materials science for designing functional polymers and sensors. This interdisciplinary appeal is evident in search trends combining "thiazole-based materials" and "bioactive small molecules," highlighting its relevance across scientific domains. Such versatility underscores the importance of continued research into its properties and applications.

Safety and regulatory compliance are paramount when handling N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide. While it is not classified as hazardous, standard laboratory protocols must be followed to ensure safe usage. This aligns with frequently searched guidelines like "best practices for handling research chemicals," emphasizing the need for proper training and equipment in scientific settings.

In conclusion, N-2-(4-methoxyphenyl)ethyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 941968-56-5) represents a promising area of study at the intersection of chemistry, biology, and materials science. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring interest. As scientific inquiries evolve, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.